N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenoxyacetamide
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Description
N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C20H24N6O2S and its molecular weight is 412.51. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Heterocyclic Compound Development
Research has explored the synthesis of various heterocyclic compounds, some incorporating elements similar to the structure of N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenoxyacetamide, for potential applications in insecticidal, anticancer, and antimicrobial activities. For instance, the synthesis and insecticidal assessment of innovative heterocycles incorporating a thiadiazole moiety have shown potential against the cotton leafworm, Spodoptera littoralis, highlighting the broad applications of such chemical frameworks in developing new insecticidal agents (Fadda et al., 2017).
Antitumor and Antibacterial Activities
Compounds with structural features similar to this compound have been synthesized and evaluated for their antitumor and antibacterial activities. Some derivatives demonstrated potent anti-tumor cytotoxic activity in vitro against different human cancer cell lines, suggesting the potential for these compounds in cancer therapy (Ahmed et al., 2009). Additionally, novel heterocyclic compounds containing a sulfonamido moiety were synthesized for use as antibacterial agents, further demonstrating the diverse biological activities associated with this chemical scaffold (Azab et al., 2013).
Neurological Disorder Treatments
Research into the synthesis and structure-activity relationships of pyrazolopyrimidines, including compounds structurally related to this compound, has led to the discovery of selective brain penetrant inhibitors for the treatment of cognitive disorders. These compounds have been shown to elevate central cGMP levels in the brain and exhibit procognitive activity in rodent models, highlighting their potential in treating diseases associated with impairment of cGMP signaling or cognition (Verhoest et al., 2012).
properties
IUPAC Name |
N-[2-(6-methylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2S/c1-29-20-23-18(25-10-5-6-11-25)16-13-22-26(19(16)24-20)12-9-21-17(27)14-28-15-7-3-2-4-8-15/h2-4,7-8,13H,5-6,9-12,14H2,1H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKUQYKSYWPJHHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(C=NN2CCNC(=O)COC3=CC=CC=C3)C(=N1)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.